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Compound of Interest

Compound Name: Monocalcium citrate

Cat. No.: B3392545 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Monocalcium citrate, offering procedural, step-by-step guidance to

directly address operational questions and build a foundation of trust in laboratory safety and

chemical handling.

Essential Safety and Handling Procedures
Monocalcium citrate is generally considered not to be a hazardous substance; however, as

with any chemical, proper handling is crucial to minimize any potential risks. The primary

concerns are the potential for dust formation and mechanical irritation to the eyes, skin, and

respiratory tract.[1][2] Adherence to the following procedures will ensure safe handling from

receipt to disposal.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Ensure the container is properly labeled.

Store the container in a cool, dry, well-ventilated place away from incompatible materials

such as strong oxidizing agents.[3] Keep the container tightly closed.[1][3]

2. Engineering Controls:
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Whenever possible, handle Monocalcium citrate in a well-ventilated area.[1]

Use local exhaust ventilation or other engineering controls to keep airborne dust levels to a

minimum, especially if user operations generate dust.[1][4]

3. Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or goggles.[1][4]

Skin Protection: Chemical-resistant gloves (e.g., rubber gloves) and a lab coat or long-

sleeved clothing are recommended to prevent skin contact.[1][2][4]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[3] However, if dust is generated and ventilation is

inadequate, an approved dust mask or respirator should be used.[1][4][5]

4. Handling and Use:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe in the dust.[3]

Practice good industrial hygiene: wash hands before breaks and immediately after handling

the product.[1]

Do not eat, drink, or smoke in areas where Monocalcium citrate is handled.

5. Accidental Release Measures:

In case of a spill, ensure the area is well-ventilated.[1]

Wear appropriate personal protective equipment during cleanup.[6]

Sweep up the spilled material and place it into a suitable, labeled container for disposal.[1][3]

Avoid generating dust during cleanup.[1]

Thoroughly clean the contaminated surface.[1]
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Prevent the spilled material from entering drains or waterways.[1]

6. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. If irritation

persists, seek medical attention.[4][7]

Skin Contact: Wash the affected area with soap and water. If skin irritation occurs, seek

medical attention.[2][7]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if symptoms occur.[4][7]

Ingestion: Do not induce vomiting. Rinse mouth with water and then drink plenty of water.

Seek medical attention if you feel unwell.[4]

7. Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.[5]

Place the waste in a designated and properly labeled chemical waste container.[8]

Physical and Chemical Properties
Property Value

Appearance White Powder/Solid[3]

Odor Odorless[3]

Solubility in Water (20°C) 1 g/l[3]

pH (1% solution) Approximately 3.5[9]

Molecular Formula C12H14CaO14 · H2O[9]

Molecular Weight 440.33 g/mol [9]

Occupational exposure limits for Monocalcium citrate have not been established.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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